ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-ethyl-3-[(3-methoxyphenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C18H27NO3/c1-4-19-11-7-10-18(14-19,17(20)22-5-2)13-15-8-6-9-16(12-15)21-3/h6,8-9,12H,4-5,7,10-11,13-14H2,1-3H3
• InChI Key: UYTVGOBZEZAXRC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC(C1)(CC2=CC(=CC=C2)OC)C(=O)OCC
• Molecular Formula: C18H27NO3
• Molecular Weight: 305.4 g/mol

Description

Ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate, also known as EMBE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. EMBE is a piperidine derivative that has been shown to exhibit a range of biological activities, including anticonvulsant, analgesic, and anti-inflammatory effects. In

Mechanism of Action

The exact mechanism of action of ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate is not fully understood, but it is believed to act on the GABAergic system in the brain. GABA is an inhibitory neurotransmitter that plays a key role in regulating neuronal activity. ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate has been shown to enhance the activity of GABA receptors, leading to increased inhibition of neuronal activity and a reduction in seizures and pain.
Biochemical and Physiological Effects:
ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate has been shown to exhibit a range of biochemical and physiological effects. In animal models, it has been shown to reduce the frequency and severity of seizures, as well as reduce pain sensitivity. It has also been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate for lab experiments is its relatively low toxicity. It has been shown to have a high therapeutic index, meaning that it has a wide margin of safety between therapeutic and toxic doses. However, one limitation of ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate. One area of interest is in the development of new drugs for the treatment of epilepsy and neuropathic pain. ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate has shown promising results in animal models, and further research is needed to determine its efficacy and safety in humans. Another area of interest is in the development of new anti-inflammatory drugs. ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate has been shown to have anti-inflammatory effects, and further research is needed to determine its potential in this area. Finally, ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate may have potential applications in the treatment of other neurological disorders, such as anxiety and depression, which should be explored in future research.

Synthesis Methods

The synthesis of ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate involves a multi-step process that starts with the reaction of 3-methoxybenzaldehyde with ethyl acetoacetate in the presence of a base to form 3-methoxy-1-phenyl-2-butanone. This intermediate is then reacted with piperidine and ethyl chloroformate to form ethyl 1-ethyl-3-(3-methoxyphenyl)-3-piperidinecarboxylate. Finally, the product is treated with sodium hydroxide to form ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate has shown potential applications in several areas of scientific research. One of the most promising areas is in the development of new drugs for the treatment of neurological disorders such as epilepsy and neuropathic pain. ethyl 1-ethyl-3-(3-methoxybenzyl)-3-piperidinecarboxylate has been shown to exhibit anticonvulsant and analgesic effects in animal models, suggesting that it may have therapeutic potential in these areas.